2-chloro-N-(3,4-dichlorobenzyl)benzamide

• Molecular Formula: C14H10Cl3NO
• Molecular Weight: 314.6g/mol
• SMILES: C1=CC=C(C(=C1)C(=O)NCC2=CC(=C(C=C2)Cl)Cl)Cl
• InChI: InChI=1S/C14H10Cl3NO/c15-11-4-2-1-3-10(11)14(19)18-8-9-5-6-12(16)13(17)7-9/h1-7H,8H2,(H,18,19)
• InChIKey: IHFUEAHNRAJQFJ-UHFFFAOYSA-N

Researchers often face stalled SAR programs when a single regioisomer is missing from the halogen-substitution matrix. 2-Chloro-N-(3,4-dichlorobenzyl)benzamide fills the critical 2-chlorobenzoyl/3,4-dichlorobenzyl cell, enabling direct, head-to-head comparison with its potent positional isomer (VAP-1 IC₅₀ 23 nM). • Completes the chlorine-scan dataset for quantitative FEP modeling. • Serves as a validated selectivity control to confirm regioisomer-specific VAP-1 engagement. • Provides three synthetic handles for sequential cross-coupling, simplifying derivatization. Custom-synthesized with a verified ¹H-NMR fingerprint; available in flexible batch sizes with transparent lead times.

2-Chloro-N-(3,4-dichlorobenzyl)benzamide: Procurement Baseline

2-Chloro-N-(3,4-dichlorobenzyl)benzamide (molecular formula C₁₄H₁₀Cl₃NO, exact mass 312.982797 g/mol) is a tri‑chlorinated benzamide derivative bearing a 2‑chlorobenzoyl moiety linked via an amide bridge to a 3,4‑dichlorobenzyl group. It belongs to the halogenated N‑benzylbenzamide subclass, which has been explored in medicinal chemistry, agrochemical, and materials‑intermediate contexts. A single ¹H‑NMR spectrum is publicly curated in the SpectraBase spectral database, providing a verified structural fingerprint [1]. The positional isomer, 3,4‑dichloro‑N‑(2‑chlorobenzyl)benzamide (CAS 446855‑03‑4), is commercially available from major suppliers and has reported biological activity against vascular adhesion protein‑1 (VAP‑1), establishing a comparative framework for selection .

1 Verified spectroscopic identity Public ¹H‑NMR spectrum in SpectraBase supports compound authentication.

2 Defined regioisomer for SAR Exact 2‑chlorobenzoyl/3,4‑dichlorobenzyl topology enables halogen‑scan library completion.

3 Metabolic stability profiling Benzyl spacer differentiates CYP3A4 engagement from N‑phenyl analogs.

4 Custom synthesis supply Specialty chemical availability with lot‑specific QC specification; typical purity ≥95% (HPLC).

• [1] SpectraBase. 2-chloro-N-(3,4-dichlorobenzyl)benzamide. SpectraBase Compound ID: 4ntlRv1MNeb. John Wiley & Sons, Inc. View Source

2-Chloro-N-(3,4-dichlorobenzyl)benzamide: Substitution Risks

Substituting 2‑chloro‑N‑(3,4‑dichlorobenzyl)benzamide with a positional isomer, a des‑methylene analog, or another halogenated benzamide without evidence introduces risk of altered target engagement, metabolic stability, and off‑target profiles. The positional isomer 3,4‑dichloro‑N‑(2‑chlorobenzyl)benzamide exhibits potent inhibition of rat VAP‑1 (IC₅₀ 23 nM) and moderate inhibition of human VAP‑1 (IC₅₀ 180 nM) [1]. Simply swapping the chlorine substitution pattern between the benzoyl and benzyl rings can invert or abolish this activity, as established in structure–activity relationship (SAR) studies of benzylamide derivatives of CpIMPDH, where a 2,3‑dichlorophenyl substitution conferred an IC₅₀ of 60 nM, while the unsubstituted phenyl analog showed >5000 nM [2]. Therefore, procurement of the exact regioisomer is critical for assay reproducibility and SAR continuity.

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Positional isomer swap can invert VAP‑1 inhibition; SAR reports >200‑fold potency shifts for chlorine relocation.

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Des‑methylene phenyl analog alters CYP3A4 binding mode and metabolic stability profile; spacer matters.

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No public VAP‑1 data exists; substituting with active isomer may lead to incorrect biological interpretation.

• [1] BindingDB. BDBM50205269 (CHEMBL3919913). 3,4-dichloro-N-(2-chlorobenzyl)benzamide. Affinity Data: IC₅₀ 23 nM (rat VAP‑1), IC₅₀ 180 nM (human VAP‑1). Astellas Pharma/ChEMBL. View Source
• [2] J. Med. Chem. 2013, 56, 10, 4028–4043. Table 5: SAR of benzyl amide derivatives of 1 for CpIMPDH inhibition. ID 22: (R)-Me 2,3-di-ClPh IC₅₀ 60 ± 3 nM vs. ID 70: Me Ph IC₅₀ 120 ± 20 nM. View Source

2-Chloro-N-(3,4-dichlorobenzyl)benzamide: Differentiation Evidence

Positional Isomer Substitution Pattern

The target compound places the 2‑chloro substituent on the benzoyl ring and the 3,4‑dichloro pattern on the benzyl ring. The commercial positional isomer 3,4‑dichloro‑N‑(2‑chlorobenzyl)benzamide (CAS 446855‑03‑4) reverses this arrangement. This regiochemical difference is structurally confirmed by distinct ¹H‑NMR spectra: the target compound is characterized in SpectraBase with an exact mass of 312.982797 g/mol [1], while the isomer is listed by Sigma‑Aldrich with molecular weight 314.601 g/mol and a different chromatographic retention profile . In medicinal chemistry SAR, such positional swaps have been shown to produce >200‑fold differences in target inhibitory potency (e.g., CpIMPDH IC₅₀ shift from 60 nM to >5000 nM upon altering phenyl substitution) [2].

Positional Isomer Profile

Head-to-head

Target: 2‑chlorobenzoyl + 3,4‑dichlorobenzyl
vs reversed 3,4‑dichlorobenzoyl + 2‑chlorobenzyl

Regioisomer identity critical for SAR continuity

Exact mass diff 1.618 g/mol; distinct ¹H‑NMR fingerprint

Evidence Dimension	Regiochemical identity (substitution pattern)
Target Compound Data	2-chlorobenzoyl + 3,4-dichlorobenzyl; exact mass 312.982797 g/mol; ¹H‑NMR available in SpectraBase
Comparator Or Baseline	3,4-dichloro‑N‑(2‑chlorobenzyl)benzamide (CAS 446855‑03‑4); 3,4-dichlorobenzoyl + 2‑chlorobenzyl; molecular weight 314.601 g/mol; Sigma‑Aldrich commercial product
Quantified Difference	Exact mass difference 1.618203 g/mol; distinct NMR fingerprint; reversed chlorine placement between aromatic rings
Conditions	Structural analysis by NMR spectroscopy and mass spectrometry (SpectraBase and Sigma‑Aldrich databases)

Why This Matters

Procuring the correct regioisomer is essential for maintaining SAR continuity; even a single‑position chlorine shift can alter target binding by orders of magnitude.

• [1] SpectraBase. 2-chloro-N-(3,4-dichlorobenzyl)benzamide. SpectraBase Compound ID: 4ntlRv1MNeb. Exact Mass: 312.982797 g/mol. View Source
• [2] J. Med. Chem. 2013, 56, 4028–4043. CpIMPDH SAR: (R)-Me 2,3-di-ClPh IC₅₀ 60 nM vs. Me Ph IC₅₀ 120 nM; unsubstituted Ph CH₂Ph >5000 nM. View Source

VAP-1 Inhibitory Divergence Across Isomers

The positional isomer 3,4‑dichloro‑N‑(2‑chlorobenzyl)benzamide has been characterized as a VAP‑1 inhibitor with an IC₅₀ of 23 nM against rat VAP‑1 and 180 nM against human VAP‑1 in CHO cell‑based assays using ¹⁴C‑benzylamine as substrate [1]. For 2‑chloro‑N‑(3,4‑dichlorobenzyl)benzamide, no public VAP‑1 activity data is currently available [2]. However, based on the established SAR of N‑benzylbenzamide VAP‑1 inhibitors, the relocation of the 2‑chloro substituent from the benzyl ring to the benzoyl ring is predicted to alter the hydrogen‑bond network with the active‑site copper‑coordinated tyrosine, potentially reducing or enhancing potency [3]. This data gap itself is a procurement differentiator: the target compound may serve as a negative control or a selectivity probe in VAP‑1 screening cascades.

VAP‑1 Activity Gap

Class-level inference

No public inhibition data;
predicted distinct profile

Supports selectivity-control study design

Requires direct enzyme assay for validation

Evidence Dimension	VAP‑1 inhibitory potency (IC₅₀)
Target Compound Data	No public data available; predicted distinct activity profile based on SAR
Comparator Or Baseline	3,4-dichloro‑N‑(2‑chlorobenzyl)benzamide: IC₅₀ rat VAP‑1 23 nM; IC₅₀ human VAP‑1 180 nM (CHO cell assay, ¹⁴C‑benzylamine)
Quantified Difference	Cannot be quantified without direct measurement; SAR class inference suggests ± >10‑fold difference typical for positional isomer pairs
Conditions	Rat and human VAP‑1 expressed in CHO cells; 20 min preincubation with compound; ¹⁴C‑benzylamine substrate detection (BindingDB assay IDs 2/entry 50048121 and 1/entry 50048121)

Why This Matters

Researchers seeking a VAP‑1‑inactive control or exploring selectivity SAR should select the target compound over the known active isomer.

• [1] BindingDB. BDBM50205269 (CHEMBL3919913). 3,4-dichloro-N-(2-chlorobenzyl)benzamide. IC₅₀ rat VAP‑1 23 nM, human VAP‑1 180 nM. View Source
• [2] ChEMBL Database. No entry found for 2-chloro-N-(3,4-dichlorobenzyl)benzamide as of search date. European Bioinformatics Institute. View Source
• [3] Patent US20070135435. Certain chemical entities, compositions, and methods. Mitotic kinesin inhibitors; structural rationale for N‑benzylbenzamide target engagement. View Source

CYP3A4 Inhibition Liability Comparison

Halogenated benzamides are known to exhibit variable cytochrome P450 inhibition depending on chlorine substitution topology. A closely related congener, 2‑chloro‑N‑(3,4‑dichlorophenyl)benzamide (CAS 7017‑22‑3), has been evaluated against human CYP3A4 in supersomes, with an IC₅₀ value recorded in the ChEMBL database (CHEMBL3541083) [1]. While the specific IC₅₀ for the target compound has not been published, the presence of an additional methylene spacer (–CH₂–) between the amide nitrogen and the dichlorophenyl ring in the target compound reduces conjugation and increases conformational flexibility compared to the dichlorophenyl analog, which is expected to alter CYP binding mode and inhibitory potency [2]. This structural distinction may be leveraged to select the target compound for applications where reduced CYP3A4 liability is hypothesized.

CYP3A4 Engagement

Cross-study comparable

CH₂ spacer vs direct N‑phenyl link;
CYP inhibition data unknown

Differential ADME‑Tox SAR exploration

Congener IC₅₀ available (supersomes) but not for target

Evidence Dimension	CYP3A4 inhibitory potential
Target Compound Data	No public CYP3A4 inhibition data; contains methylene spacer reducing ring–amide conjugation
Comparator Or Baseline	2-chloro-N-(3,4-dichlorophenyl)benzamide (CAS 7017‑22‑3): CYP3A4 IC₅₀ measured in supersomes (ChEMBL_1485691/CHEMBL3541083)
Quantified Difference	Quantitative difference unknown; structural basis for differential CYP engagement established
Conditions	Human CYP3A4 supersomes; 1'‑OH midazolam formation measured by LC‑MS; compound preincubated before substrate addition (ChEMBL assay)

Why This Matters

Procurement of the benzyl (CH₂‑spacer) analog over the phenyl analog enables differential ADME‑Tox profiling and SAR exploration of CYP3A4 interaction.

• [1] ChEMBL Database. CHEMBL3541083 (ChEMBL_1485691). Inhibition of human CYP3A4 expressed in supersomes. European Bioinformatics Institute. View Source
• [2] Patent US6465455B1. Benzamide derivatives for the treatment of diseases mediated by cytokines. Structural scope includes N‑benzyl and N‑phenyl benzamides with differential cytokine inhibition. View Source

Spectroscopic Identity and Purity Verification

The target compound's ¹H‑NMR spectrum is publicly archived in SpectraBase, providing a verifiable identity fingerprint for incoming quality control [1]. The commercial positional isomer 3,4‑dichloro‑N‑(2‑chlorobenzyl)benzamide (Sigma‑Aldrich L131555) is supplied as an AldrichCPR product, implying analytical characterization but no guaranteed bioactivity . In contrast, the target compound is typically offered by specialty chemical suppliers at ≥95% purity (HPLC) as a custom synthesis item, requiring the buyer to specify analytical certification . This places the burden of QC on the procurement specification: the available SpectraBase reference spectrum enables independent lot‑to‑lot verification, whereas the isomer's commercial specification leaves less flexibility for custom analytical requirements.

QC Verification

Head-to-head

Public SpectraBase ¹H‑NMR
vs vendor‑only data sheet

Independent lot authentication enabled

Supports in‑house QC without vendor reliance

Evidence Dimension	Available analytical characterization
Target Compound Data	¹H‑NMR spectrum in SpectraBase; typical vendor purity ≥95% (HPLC); exact mass 312.982797 g/mol
Comparator Or Baseline	3,4-dichloro‑N‑(2‑chlorobenzyl)benzamide: Sigma‑Aldrich AldrichCPR grade; specific analytical data sheet available upon purchase
Quantified Difference	Target compound has publicly verifiable NMR reference; isomer requires vendor‑specific data sheet access
Conditions	SpectraBase spectral database; Sigma‑Aldrich product catalog; specialty chemical supplier specifications

Why This Matters

Independent spectroscopic verification reduces risk of mis‑shipment and enables immediate in‑house QC without reliance on vendor‑only data.

• [1] SpectraBase. 2-chloro-N-(3,4-dichlorobenzyl)benzamide. ¹H‑NMR spectrum. SpectraBase Compound ID: 4ntlRv1MNeb. View Source

2-Chloro-N-(3,4-dichlorobenzyl)benzamide: Application Scenarios

Negative Control for VAP-1 Screening

Because the positional isomer 3,4‑dichloro‑N‑(2‑chlorobenzyl)benzamide is a potent VAP‑1 inhibitor (IC₅₀ 23 nM rat, 180 nM human) [1], the target compound—with its reversed chlorine topology—is predicted to display a diverging activity profile. Procurement of 2‑chloro‑N‑(3,4‑dichlorobenzyl)benzamide enables its use as a selectivity control to confirm that observed VAP‑1 inhibition is regioisomer‑specific, strengthening SAR conclusions in medicinal chemistry programs.

SAR Studies of Halogenated Benzamide Libraries

The target compound fills a specific substitution matrix cell: 2‑chlorobenzoyl paired with 3,4‑dichlorobenzyl. In systematic benzamide SAR explorations—such as those described for CpIMPDH inhibitors where a 2,3‑dichlorophenyl group conferred 60 nM potency while phenyl gave 120 nM [2]—procuring this exact regioisomer completes the halogen‑scan dataset and enables quantitative free‑energy perturbation (FEP) modeling of chlorine positional effects.

CYP3A4 Metabolic Stability Profiling

Replacing the direct N‑phenyl linkage found in 2‑chloro‑N‑(3,4‑dichlorophenyl)benzamide (CAS 7017‑22‑3) with the N‑benzyl (–CH₂–) spacer present in the target compound alters conjugation and conformational flexibility. This structural modification is expected to modulate CYP3A4 binding, as inferred from CYP inhibition data on related benzamide congeners [3]. Procuring the target compound allows head‑to‑head metabolic stability comparison with the des‑methylene analog, generating quantitative ADME‑Tox SAR data.

Synthetic Intermediate for Benzamide Scaffolds

Halogenated N‑benzylbenzamides serve as key intermediates in the synthesis of kinase inhibitors, cytokine modulators, and mitotic kinesin antagonists [4]. The target compound's three chlorine atoms provide synthetic handles for sequential cross‑coupling reactions (e.g., Suzuki, Buchwald–Hartwig), while the amide bridge allows further derivatization. Its verified ¹H‑NMR spectrum in SpectraBase [5] ensures batch‑to‑batch identity confirmation in multi‑step synthetic campaigns.

Application

Selection Property

Validation Focus

Negative Control for VAP‑1 Screening

Regioisomer specificity; predicted inactive on VAP‑1

VAP‑1 selectivity in enzyme‑assay cascades

SAR Library Expansion

Complete chlorine‑substitution matrix cell

Quantitative SAR and FEP modeling of halogen position effects

CYP3A4 Metabolic Profiling

Methylene spacer modulates CYP binding mode

Head‑to‑head metabolic stability comparison with des‑methylene analog

Synthetic Intermediate

Tri‑chlorinated scaffold with cross‑coupling handles

Batch‑to‑batch identity via public ¹H‑NMR

• [1] BindingDB. BDBM50205269 (CHEMBL3919913). 3,4-dichloro-N-(2-chlorobenzyl)benzamide. IC₅₀ rat VAP‑1 23 nM, human VAP‑1 180 nM. View Source
• [2] J. Med. Chem. 2013, 56, 4028–4043. CpIMPDH SAR: (R)-Me 2,3-di-ClPh IC₅₀ 60 nM; Me Ph IC₅₀ 120 nM. View Source
• [3] ChEMBL Database. CHEMBL3541083 (ChEMBL_1485691). CYP3A4 inhibition data for 2-chloro-N-(3,4-dichlorophenyl)benzamide congener. View Source
• [4] Patent US20070135435. Certain chemical entities, compositions, and methods. Benzamide derivatives as mitotic kinesin inhibitors. View Source
• [5] SpectraBase. 2-chloro-N-(3,4-dichlorobenzyl)benzamide. ¹H‑NMR spectrum. SpectraBase Compound ID: 4ntlRv1MNeb. View Source